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molecular formula C11H12F2O2 B8687089 Methyl 2-(2,6-difluoro-4-methylphenyl)propanoate

Methyl 2-(2,6-difluoro-4-methylphenyl)propanoate

Cat. No. B8687089
M. Wt: 214.21 g/mol
InChI Key: VQHFMRBJQWOJQH-UHFFFAOYSA-N
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Patent
US09221786B2

Procedure details

Compound (30b) (5.4 g, 19.3 mmol) and dimethyl zinc (2M-solution in toluene, 38.7 mL, 77.4 mmol), and a solution (40 mL) of trans-dibromobis(triphenylphosphine)palladium(II) [trans-Pd(PPh3)2Br2] (0.085 g, 5.6 mol %) in 1,4-dioxane (40 mL) were treated in the same manner as in (k) above. The obtained crude product was subjected to silica gel column chromatography and elution with an n-hexane/ethyl acetate (4:1) solution to give 3.2 g (77%) of compound (31b) as colorless oil.
Name
Compound ( 30b )
Quantity
5.4 g
Type
reactant
Reaction Step One
Name
dimethyl zinc
Quantity
38.7 mL
Type
reactant
Reaction Step One
[Compound]
Name
( k )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
40 mL
Type
solvent
Reaction Step One
Name
trans-dibromobis(triphenylphosphine)palladium(II)
Quantity
40 mL
Type
catalyst
Reaction Step One
Name
compound ( 31b )
Yield
77%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[C:6]([F:8])[C:5]([CH:9]([CH3:14])[C:10]([O:12][CH3:13])=[O:11])=[C:4]([F:15])[CH:3]=1.[CH3:16][Zn]C>O1CCOCC1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.Br[Pd]Br>[F:8][C:6]1[CH:7]=[C:2]([CH3:16])[CH:3]=[C:4]([F:15])[C:5]=1[CH:9]([CH3:14])[C:10]([O:12][CH3:13])=[O:11] |f:3.4.5|

Inputs

Step One
Name
Compound ( 30b )
Quantity
5.4 g
Type
reactant
Smiles
BrC1=CC(=C(C(=C1)F)C(C(=O)OC)C)F
Name
dimethyl zinc
Quantity
38.7 mL
Type
reactant
Smiles
C[Zn]C
[Compound]
Name
( k )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
1,4-dioxane
Quantity
40 mL
Type
solvent
Smiles
O1CCOCC1
Name
trans-dibromobis(triphenylphosphine)palladium(II)
Quantity
40 mL
Type
catalyst
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.Br[Pd]Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The obtained crude product
WASH
Type
WASH
Details
was subjected to silica gel column chromatography and elution with an n-hexane/ethyl acetate (4:1) solution

Outcomes

Product
Name
compound ( 31b )
Type
product
Smiles
FC1=C(C(=CC(=C1)C)F)C(C(=O)OC)C
Measurements
Type Value Analysis
AMOUNT: MASS 3.2 g
YIELD: PERCENTYIELD 77%
YIELD: CALCULATEDPERCENTYIELD 77.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.